Cas no 107484-83-3 (1-tert-Butyl-3-isopropyl-5-phenyl-2-biuret)

107484-83-3 structure
Product Name:1-tert-Butyl-3-isopropyl-5-phenyl-2-biuret
CAS No:107484-83-3
Molecular Formula:C15H23N3O2
Molecular Weight:277.36202
CID:62680
PubChem ID:46737750
1-tert-Butyl-3-isopropyl-5-phenyl-2-biuret Properties
Names and Identifiers
-
- 1-tert-Butyl-3-isopropyl-5-phenylbiuret
- 1-tert-Butyl-3-isopropyl-5-phenyl-2-biuret
- 1-(tert-butylcarbamoyl)-3-phenyl-1-propan-2-ylurea
- Imidodicarbonic diamide, N-(1,1-dimethylethyl)-2-(1-methylethyl)-N'-phenyl-
- 1-(tert-butylcarbamoyl)-3-phenyl-1-propan-2-yl-urea
- 1-[anilino(oxo)methyl]-3-tert-butyl-1-propan-2-ylurea
- 1-Isopropyl-3-phenylurea
- FT-0717286
- 1-(tert-butylcarbamoyl)-1-isopropyl-3-phenyl-urea
- N-(1,1-Dimethylethyl)-2-(1-methylethyl)-N'-phenylimidodicarbonic diamide
- DTXSID301028745
- A801707
- Buprofezin metabolite BF11
- 107484-83-3
- 1-t-butyl-3-isopropyl-5-phenyl-biuret
- AKOS015909581
- NS00067176
- AMY2495
-
- InChIKey: FQHIZMIZGHBDPA-UHFFFAOYSA-N
- Inchi: InChI=1S/C15H23N3O2/c1-11(2)18(14(20)17-15(3,4)5)13(19)16-12-9-7-6-8-10-12/h6-11H,1-5H3,(H,16,19)(H,17,20)
- SMILES: C(NC(N(C(C)C)C(NC1C=CC=CC=1)=O)=O)(C)(C)C
Computed Properties
- Exact Mass: 277.17900
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 3
- Monoisotopic Mass: 277.17902698g/mol
- Heavy Atom Count: 20
- Complexity: 342
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.6
- Topological Polar Surface Area: 61.4Ų
Experimental Properties
- LogP: 3.90090
- PSA: 61.44000
1-tert-Butyl-3-isopropyl-5-phenyl-2-biuret Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | T281250-500mg |
1-tert-Butyl-3-isopropyl-5-phenyl-2-biuret |
107484-83-3 | 500mg |
$ 265.00 | 2022-06-02 |
1-tert-Butyl-3-isopropyl-5-phenyl-2-biuret Related Literature
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Damien Laage,Pascal Plaza,Monique M. Martin Photochem. Photobiol. Sci., 2002,1, 526-535
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Sennimalai Ramya,Manickam Paulpandi,Krishnamoorthy Kavithaa,Thiruvenkataswamy Saranya,Harysh Winster,Vellingiri Balachandar,Arul Narayanasamy New J. Chem., 2021,45, 17847-17861
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Khemchand Surana,Bharatkumar Chaudhary,Monika Diwaker,Satyasheel Sharma Med. Chem. Commun., 2018,9, 1803-1817
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4. High-performance electrolytic oxygen evolution with a seamless armor core–shell FeCoNi oxynitride†Jun Di,Huiyuan Zhu,Jian Bao,Pengfei Zhang,Shi-Ze Yang,Huaming Li,Sheng Dai Nanoscale, 2019,11, 7239-7246
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Ignacio Luz,Sameer Parvathikar,Michael Carpenter,Timothy Bellamy,Kelly Amato,John Carpenter,Marty Lail Catal. Sci. Technol., 2020,10, 105-112
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Christos Deligkaris,Jorge H. Rodriguez Phys. Chem. Chem. Phys., 2014,16, 6199-6210
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Ramiz A. Boulos,Christopher T. Gibson,Xiaolin Wang,Colin L. Raston,Hui Tong Chua Chem. Commun., 2014,50, 1478-1480
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8. The magnetoelectric effect in a cubic ferrimagnetic spinel LiFe5O8 with high coupling temperatureRun Liu,Linlin Pan,Silu Peng,Lili Qin,Jian Bi,Jiangtao Wu,Zuo-Guang Ye J. Mater. Chem. C, 2019,7, 1999-2004
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Mingxi Yang,Lijun Liu,Guangxing Yan,Hongjing Yan,Jing Feng,Zhimin Li,Daowei Li,Hongchen Sun,Bai Yang Biomater. Sci., 2019,7, 5414-5423
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10. Azine-based polymers with a two-electron redox process as cathode materials for organic batteries†Martin E. Speer,Jan S. Wössner J. Mater. Chem. A, 2020,8, 11195-11201
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